N-[2-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)ethyl]acetamide

• IUPAC Name: N-[2-[4-(furan-2-ylmethylsulfamoyl)phenyl]ethyl]acetamide
• InChI: InChI=1S/C15H18N2O4S/c1-12(18)16-9-8-13-4-6-15(7-5-13)22(19,20)17-11-14-3-2-10-21-14/h2-7,10,17H,8-9,11H2,1H3,(H,16,18)
• InChI Key: SFPKHBJKUWVPQR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=CO2
• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol

Description

N-[2-(4-{[(2-furylmethyl)amino]sulfonyl}phenyl)ethyl]acetamide, commonly known as Furasemide, is a chemical compound that has been widely studied in the scientific community due to its potential therapeutic applications. Furasemide belongs to the family of sulfonamide diuretics, which are commonly used to treat hypertension, edema, and congestive heart failure.

Mechanism of Action

The mechanism of action of Furasemide involves inhibition of the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle in the kidney. This results in increased excretion of sodium, chloride, and water, leading to a decrease in blood volume and blood pressure.
Biochemical and Physiological Effects
Furasemide has been shown to have several biochemical and physiological effects, including increased excretion of sodium, chloride, and water, as well as increased excretion of potassium and calcium. It has also been shown to decrease plasma volume and increase urine output. In addition, Furasemide has been shown to have a vasodilatory effect on blood vessels, which contributes to its antihypertensive properties.

Advantages and Limitations for Lab Experiments

Furasemide has several advantages for use in laboratory experiments, including its well-established mechanism of action and its availability as a commercially available compound. However, it is important to note that Furasemide has limitations in terms of its specificity for the Na+/K+/2Cl- cotransporter, as it can also inhibit other transporters. Additionally, Furasemide has been shown to have variable effects on different types of cells and tissues, which can complicate its use in certain experimental settings.

Future Directions

There are several potential future directions for research on Furasemide. One area of interest is the development of more specific inhibitors of the Na+/K+/2Cl- cotransporter, which could have improved efficacy and reduced side effects compared to Furasemide. Additionally, further research is needed to fully understand the biochemical and physiological effects of Furasemide, particularly in the context of different disease states. Finally, there is potential for the use of Furasemide in combination with other drugs for the treatment of various conditions, such as hypertension and heart failure.

Scientific Research Applications

Furasemide has been extensively studied in the field of pharmacology due to its diuretic and antihypertensive properties. It has been shown to be effective in reducing blood pressure and edema in patients with congestive heart failure and liver cirrhosis. Additionally, Furasemide has been investigated for its potential use in the treatment of other conditions, such as acute renal failure and pulmonary edema.